4'-(3-((3R)-3-(Dimethylamino)pyrrolidinyl)propoxy)(1,1'-biphenyl)-4-carbonitrile

• CAS No.: 392338-13-5
• Product Name: 4'-(3-((3R)-3-(Dimethylamino)pyrrolidinyl)propoxy)(1,1'-biphenyl)-4-carbonitrile
• Molecular Formula: C22H27N3O
• Molecular Weight: 349.5 g/mol
• IUPAC Name: 4-[4-[3-[(3R)-3-(dimethylamino)pyrrolidin-1-yl]propoxy]phenyl]benzonitrile
• Standard InChI: InChI=1S/C22H27N3O/c1-24(2)21-12-14-25(17-21)13-3-15-26-22-10-8-20(9-11-22)19-6-4-18(16-23)5-7-19/h4-11,21H,3,12-15,17H2,1-2H3/t21-/m1/s1
• Standard InChIKey: FXIPXWLVYIHFEP-OAQYLSRUSA-N
• Isomeric SMILES: CN(C)[C@@H]1CCN(C1)CCCOC2=CC=C(C=C2)C3=CC=C(C=C3)C#N
• SMILES: CN(C)C1CCN(C1)CCCOC2=CC=C(C=C2)C3=CC=C(C=C3)C#N
• Canonical SMILES: CN(C)C1CCN(C1)CCCOC2=CC=C(C=C2)C3=CC=C(C=C3)C#N
• Appearance: Solid powder
• Description: A331440(cas 392338-13-5) is an L-histidine and histamine H3 receptor modulator.
• Purity: > 98%
• Synonyms: 4'-(3-(3(R)-(dimethylamino)-pyrrolidin-1-yl)-propoxy)-biphenyl-4-carbonitrile; A-331440
• Reference: 1: Hancock AA, Diehl MS, Fey TA, Bush EN, Faghih R, Miller TR, Krueger KM, Pratt ; JK, Cowart MD, Dickinson RW, Shapiro R, Knourek-Segel VE, Droz BA, McDowell CA,; Krishna G, Brune ME, Esbenshade TA, Jacobson PB. Antiobesity evaluation of; histamine H3 receptor (H3R) antagonist analogs of A-331440 with improved safety; and efficacy. Inflamm Res. 2005 Apr;54 Suppl 1:S27-9. PubMed PMID: 15928821.; ; ; 2: Hancock AA, Diehl MS, Faghih R, Bush EN, Krueger KM, Krishna G, Miller TR,; Wilcox DM, Nguyen P, Pratt JK, Cowart MD, Esbenshade TA, Jacobson PB. In vitro; optimization of structure activity relationships of analogues of A-331440; combining radioligand receptor binding assays and micronucleus assays of; potential antiobesity histamine H3 receptor antagonists. Basic Clin Pharmacol; Toxicol. 2004 Sep;95(3):144-52. PubMed PMID: 15447739.; ; ; 3: Hancock AA, Bennani YL, Bush EN, Esbenshade TA, Faghih R, Fox GB, Jacobson P, ; Knourek-Segel V, Krueger KM, Nuss ME, Pan JB, Shapiro R, Witte DG, Yao BB.; Antiobesity effects of A-331440, a novel non-imidazole histamine H3 receptor; antagonist. Eur J Pharmacol. 2004 Mar 8;487(1-3):183-97. PubMed PMID: 15033391.; ; ; 4: Faghih R, Esbenshade TA, Krueger KM, Yao BB, Witte DG, Miller TM, Kang CH, Fox; GB, Cowart M, Bennani YL, Hancock AA. Structure-activity relationships of; A-331440: a new histamine-3 antagonist with anti-obesity properties. Inflamm Res.; 2004 Mar;53 Suppl 1:S79-80. Epub 2004 Mar 5. PubMed PMID: 15054629.
• PubChem Compound: 9884746
• Last Modified: Nov 11 2021